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Compound of Interest

Compound Name: UnyLinker 12

Cat. No.: B15595951

Get Quote

This guide provides crucial safety protocols and logistical procedures for researchers,

scientists, and drug development professionals working with UnyLinker™ solid support.

Adherence to these guidelines is essential for ensuring personal safety and maintaining the

integrity of your research.

Immediate Safety Information
UnyLinker™ solid support is stable under normal laboratory conditions. However, it is crucial to

handle it with care to avoid potential hazards. The substance is a white to light brown powder

with a slight odor.[1]

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide artificial respiration.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove any contaminated

clothing. If irritation persists after washing, seek

medical attention.[1]

Eye Contact

Flush eyes with copious amounts of water for at

least 15 minutes. If irritation develops, seek

medical attention.[1]

Ingestion
Rinse the mouth with water and seek immediate

medical attention.[1]

Personal Protective Equipment (PPE)
When handling UnyLinker™ solid support, the following personal protective equipment is

mandatory to minimize exposure and ensure safety.

PPE Category Specific Recommendation

Respiratory Protection Wear a dust mask or a cartridge respirator.[1]

Eye Protection
Use safety goggles to protect against dust

particles.[1]

Hand Protection Wear protective nitrile rubber gloves.[1]

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin contact.

Handling and Storage
Proper handling and storage are vital for maintaining the stability and efficacy of UnyLinker™

solid support.

Handling:
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Use only in well-ventilated areas and within closed systems.[1]

Avoid contact with skin and eyes.[1]

Avoid generating dust.

Storage:

Keep containers tightly sealed.[1]

Store in a dry and well-ventilated location.[1]

Avoid extreme temperatures and direct sunlight.[1]

Incompatible Materials:

Strong acids[1]

Strong oxidizing agents[1]

Bases[1]

Amines[1]

Accidental Release and Disposal Plan
In the event of an accidental release, follow these procedures to contain and clean up the spill.

Accidental Release Measures:

Personal Precautions: Avoid contact with eyes and skin.[1]

Containment: Cover drains to prevent the material from entering the water system.

Clean-up: Collect the spilled material, bind it, and pump it off. Take up the material dry and

clean the affected area. Avoid generating dust.

Disposal:
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Dispose of the waste material in accordance with local, state, and federal regulations.

Do not let the product enter drains.

Experimental Workflow: Handling and Disposal of
UnyLinker™ Solid Support
The following diagram outlines the standard procedure for handling and disposing of

UnyLinker™ solid support in a laboratory setting.
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Handling
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Don Personal Protective Equipment (PPE)

Ensure Proper Ventilation
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Perform Oligonucleotide Synthesis
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Workflow for Safe Handling and Disposal of UnyLinker™ Solid Support.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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